2-Benzamido-5-phenylthiophene-3-carboxylic acid

• IUPAC Name: 2-benzamido-5-phenylthiophene-3-carboxylic acid
• InChI: InChI=1S/C18H13NO3S/c20-16(13-9-5-2-6-10-13)19-17-14(18(21)22)11-15(23-17)12-7-3-1-4-8-12/h1-11H,(H,19,20)(H,21,22)
• InChI Key: HJMWSISJSXIKRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C18H13NO3S
• DSSTOX Substance ID: DTXSID401330573
• Molecular Weight: 323.4 g/mol
• Solubility: 45.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 380646-20-8

Description

2-Benzamido-5-phenylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C18H13NO3S and its molecular weight is 323.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(benzoylamino)-5-phenyl-3-thiophenecarboxylic acid is 323.06161445 g/mol and the complexity rating of the compound is 430. The solubility of this chemical has been described as 45.1 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalyst in Synthesis

2-Benzoylamino derivatives have been utilized in various synthesis processes. For instance, 2-Benzoylamino-N-phenyl-benzamide derivatives were prepared using Keggin-type heteropolyacids as catalysts, demonstrating their effectiveness in synthesis under environmentally benign conditions. These compounds exhibited notable antibacterial and antifungal activities (Ighilahriz-Boubchir et al., 2017).

Synthesis of Pharmaceutical Intermediates

The compound has been used in the synthesis of various pharmaceutical intermediates. For example, methyl 2-benzoylamino-3-oxobutanoate was prepared from hippuric acid, which led to the synthesis of 1-substituted 4-benzoylamino-3-methyl-5(2H)-pyrazolones, highlighting its role in creating potentially therapeutic compounds (Bratušek et al., 1998).

Inhibitors of Adenovirus Replication

Some derivatives of 2-Benzoylamino have been found to inhibit adenovirus replication. A study found that specific patterns and the presence of carboxylic acid in these compounds were favorable, indicating their potential use in antiviral therapies (Öberg et al., 2012).

Anticancer Applications

3-Benzoylamino-benzo[b]thiophene derivatives, a class of compounds related to 2-Benzoylamino, showed significant antiproliferative activity against cancer cell lines. This indicates the potential of these compounds in cancer treatment, with specific derivatives causing mitotic failure in cancer cells (Martorana et al., 2015).